2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)acetamide

• IUPAC Name: 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-N-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]acetamide
• InChI: InChI=1S/C21H23N5O3/c1-14-7-9-16(10-8-14)26-18(23-24-25-26)12-22-19(27)13-28-17-6-4-5-15-11-21(2,3)29-20(15)17/h4-10H,11-13H2,1-3H3,(H,22,27)
• InChI Key: MHOPITGJAGAKNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)COC3=CC=CC4=C3OC(C4)(C)C
• Molecular Formula: C21H23N5O3
• Molecular Weight: 393.4 g/mol

Description

2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)acetamide is a useful research compound. Its molecular formula is C21H23N5O3 and its molecular weight is 393.447. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Characterization

Compounds with similar structural frameworks, such as benzofuran derivatives, have been synthesized and structurally characterized to elucidate their chemical properties and potential applications. For instance, a study on the synthesis, crystal structure, and biological activity of a related benzofuran derivative highlights the importance of these compounds in medicinal chemistry. The research demonstrated the synthesis technique, crystallographic analysis, and the compound's moderate herbicidal and fungicidal activities, showcasing the potential of benzofuran derivatives in agricultural applications (Hu Jingqian et al., 2016).

Biological Activities

The biological activities of structurally similar compounds have been a focal point of research, indicating the potential biomedical applications of the compound . For example, derivatives of benzofuran have been synthesized and evaluated for their anti-inflammatory activities, providing a basis for the development of new therapeutic agents (K. Sunder & Jayapal Maleraju, 2013). Such studies underscore the relevance of these compounds in drug discovery and development processes.

Antioxidant Activity

Research into coordination complexes of pyrazole-acetamide derivatives, including those with benzofuran rings, has shed light on their antioxidant activities. These studies suggest that structurally related compounds may possess significant antioxidant properties, which are crucial for mitigating oxidative stress and could have implications in treating diseases associated with oxidative damage (K. Chkirate et al., 2019).